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Introduction

Cysteine-rich angiogenic inducer 61 (CYR61 or CCN1) is a matricellular protein that plays a
pivotal role in various cellular processes, including angiogenesis, adhesion, migration, and
proliferation. It exerts its functions by interacting with cell surface receptors, particularly
integrins. The interaction between CYRG61 and specific integrin heterodimers, such as avp1, is
crucial for mediating downstream signaling events that can influence both normal physiological
processes and pathological conditions like cancer. This application note provides a detailed
protocol for the co-immunoprecipitation (Co-IP) of CYR61 and integrin av1, a key technique to
study their direct interaction in a cellular context.

Signaling Pathway

The binding of secreted CYR61 to integrin avB1 on the cell surface can initiate a cascade of
intracellular signals. While the precise downstream pathways of the CYR61-integrin av31
interaction are context-dependent, they are known to contribute to the activation of pathways
such as the MAPK/PI3K and YAP/TAZ signaling cascades.[1][2] This can lead to changes in
gene expression that promote cell migration, proliferation, and survival. The following diagram
illustrates a potential signaling pathway initiated by the CYR61-integrin avp1 interaction.
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1. Cell Culture
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2. Cell Lysis
(Non-denaturing buffer)
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3. Pre-clearing Lysate
(with Protein A/G beads)

'

4. Immunoprecipitation
(Incubate with anti-CYRG61 or anti-integrin av/B1 antibody)

'

5. Immune Complex Capture
(with Protein A/G beads)

'

6. Washing
(Remove non-specific binding)

'

7. Elution
(Release proteins from beads)

8. Western Blot Analysis
(Detect co-immunoprecipitated proteins)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://elifesciences.org/articles/46012
https://elifesciences.org/articles/46012
https://pmc.ncbi.nlm.nih.gov/articles/PMC6726423/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6726423/
https://www.benchchem.com/product/b15598658#co-immunoprecipitation-protocol-for-cyr61-and-integrin-v-1
https://www.benchchem.com/product/b15598658#co-immunoprecipitation-protocol-for-cyr61-and-integrin-v-1
https://www.benchchem.com/product/b15598658#co-immunoprecipitation-protocol-for-cyr61-and-integrin-v-1
https://www.benchchem.com/product/b15598658#co-immunoprecipitation-protocol-for-cyr61-and-integrin-v-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

